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Compound of Interest

Compound Name: 3-Amino-2,4-dimethylbenzoic acid
CAS No.: 64289-45-8
Cat. No.: B3037854
Get Quote
. J

Safety, Stability, and Handling in Pharmaceutical R&D

Executive Summary

2,4-Dimethyl-3-aminobenzoic acid (IUPAC: 3-Amino-2,4-dimethylbenzoic acid) is a
specialized aniline-derived building block used primarily in the synthesis of heterocyclic
pharmaceutical intermediates, including quinolone antibacterials and kinase inhibitors.

While structurally related to benzoic acid, the presence of the electron-rich amino group at the
3-position, flanked by methyl groups at 2 and 4, introduces specific stability challenges
(oxidation sensitivity) and toxicological risks (potential mutagenicity associated with xylidine
substructures). This guide outlines the protocols required to handle this compound with the
rigor demanded by GLP/GMP environments.

Physicochemical Characterization & Implications

Understanding the physical properties is the first line of defense against exposure and
experimental failure.
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Property Value | Characteristic Operational Implication
Use for inventory tracking and
CAS Number 64289-45-8 -
regulatory filings.
Molecular Formula CoH11NO2 MW: 165.19 g/mol .[1][2]

Darkening indicates oxidation

Appearance Off-white to beige powder (formation of azo/nitro
species).
Poor water solubility at neutral
Solubility DMSO, Methanol, Dilute Base pH; dissolves readily in 1M
NaOH.
Zwitterionic character in weak
~3.8 (COOH), ~4.5 (NH2 _ . _
pKa (Calc.) ] acid; extractable into organics
conjugate)
at pH 4-5.
Moderate lipophilicity;
LogP ~1.5 bop y

penetrates skin barriers.

Structural Reactivity Analysis

The 3-amino group is sterically crowded by the ortho-methyl group (C2) and para-methyl group

(C4).

e Nucleophilicity: Slightly reduced compared to unsubstituted aniline due to steric hindrance,

requiring stronger electrophiles or catalysts for amide coupling.

» Oxidation Potential: High. The electron-donating methyl groups activate the ring, making the
amine susceptible to air oxidation, leading to colored impurities (quinoid imines).

Hazard Identification & Toxicology

GHS Classification (derived from aniline/xylidine analogs):
 Signal Word:WARNING

e Acute Toxicity (Oral): Category 4 (Harmful if swallowed).
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o Skin/Eye Irritation: Category 2/2A (Causes serious irritation).

 CMR Potential: Suspected Mutagen/Carcinogen (Category 2). Note: While specific data for
this isomer may be limited, structural analogs (2,4-xylidine) are established carcinogens.
Treat with "Genotoxic Precaution™ protocols.

Toxicological Mechanism

o Metabolic Activation: The amino group can undergo N-hydroxylation by cytochrome P450
enzymes. The resulting N-hydroxy metabolite can form DNA adducts, posing a genotoxic
risk.

o Acute Effects: Absorption through skin or inhalation of dust can cause methemoglobinemia
(cyanosis), though the carboxylic acid moiety likely aids rapid renal clearance compared to
non-acidic xylidines.

Safe Handling & Exposure Control Protocols

This workflow ensures containment of the solid and prevention of cross-contamination.

Engineering Controls

e Primary: Weighing must be performed inside a Chemical Fume Hood or Powder
Containment Enclosure.

o Secondary: Use of antistatic weighing boats to prevent dust scattering (electrostatic buildup
is common with dry amino-benzoic acids).

Personal Protective Equipment (PPE)

e Respiratory: N95 (minimum) or P100 respirator if handling >10g outside a hood.

e Dermal: Double nitrile gloves (0.11 mm min. thickness). Change immediately upon
contamination.

e Ocular: Chemical safety goggles.

Protocol: Safe Weighing & Solubilization
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» Preparation: Place the receiving vessel (flask/vial) inside the hood.

e Weighing: Transfer solid using a disposable spatula. Do not return excess to the stock bottle
to prevent oxidative contamination.

e Dissolution:
o Preferred: Add DMSO or DMF directly to the solid.

o Alternative: If aqueous conditions are needed, suspend in water and add 1.0 eq of NaOH
dropwise. The solid will dissolve as the sodium salt forms.

o Cleanup: Wipe balance area with a methanol-dampened tissue (solubilizes the organic
residue better than water).

Visualized Workflows
Figure 1: Safe Handling Decision Tree

This logic flow dictates the handling requirements based on the quantity and state of the
reagent.
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Start: Handling 2,4-Dimethyl-3-aminobenzoic acid

Check Quantity

If HEPA filtered If dust generation likely

Standard Fume Hood Powder Containment / Isolator
(Sash at proper height) (Double Glove)

PPE: Lab Coat, Goggles, PPE: Tyvek Sleeves, P100 Mask,
Single Nitrile Gloves Double Nitrile Gloves

N

Dissolution Step

Post-Experiment

Disposal: Solid Toxic Waste
(Do not drain)

Click to download full resolution via product page

Caption: Decision matrix for selecting engineering controls and PPE based on scale of
operation.
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Figure 2: Degradation & Reactivity Pathway

Understanding the chemical fate of the molecule helps in troubleshooting low yields or impurity
profiles.
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Dimerization (Colored Impurity)

Air/Light Exposure

Amide Coupling
(Desired Product)

Poor Storage Direct Oxidation

N-Oxides

2,4-Dimethyl-3-aminobenzoic acid (Reactive)

(Active Reagent)

Inert Gas (N2/Ar)
+ HATU/EDC

Click to download full resolution via product page

Caption: Pathways showing the desired reaction vs. oxidative degradation risks upon exposure
to air/light.

Emergency Response & Stability
Storage Conditions

o Temperature: 2—-8°C (Refrigerate).

o Atmosphere: Store under Argon or Nitrogen. The amino group is sensitive to atmospheric
oxygen over long periods.

o Container: Amber glass vial (protect from light).

Spill Management

o Evacuate: Clear the immediate area of personnel.
o PPE: Don P100 respirator and double gloves.

o Neutralization: Does not require chemical neutralization, but dampening with water prevents
dust.
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o Cleanup: Cover spill with wet paper towels to suppress dust. Scoop into a hazardous waste
bag. Clean surface with soap and water (alkaline detergent is effective).

Fire Fighting
o Media: Water spray, Dry chemical, COs-.

e Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOx) and Carbon Monoxide.
Firefighters must wear SCBA.

Regulatory & Transport

o Transport (IATA/DOT): Not typically regulated as a Dangerous Good for transport in small
quantities, but often shipped as "Chemical solid, n.o.s." if high purity/toxicity is suspected.

e TSCA (USA): Often listed for R&D use only (TSCA exemption).
e REACH (EU): Pre-registration may be required for imports >1 ton/year.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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